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Compound of Interest

Compound Name: 3-Methoxytyramine

Cat. No.: B1218726

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 3-Methoxytyramine, tailored for researchers, scientists, and drug development
professionals. The following procedures are based on established safety protocols for handling
chemical compounds with similar hazard profiles.

Hazard Summary

3-Methoxytyramine hydrochloride is classified with the following hazards:
e Causes skin irritation (H315).[1]

o Causes serious eye irritation (H319).[1][2]

o May cause respiratory irritation (H335).[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin, or
eye contact. The following table summarizes the required PPE for handling 3-
Methoxytyramine.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles

Chemical splash goggles are

required.[1]

Face Shield

A face shield should be worn in
addition to safety goggles
when there is a significant risk

of splashing.[3]

Hand Protection

Chemical-Resistant Gloves

Wear compatible chemical-
resistant gloves (e.g., nitrile).
Inspect gloves for any damage

before each use.[1]

Body Protection

Laboratory Coat

A standard laboratory coat
must be worn and kept fully
buttoned.[1]

Apron

A chemical-resistant apron
should be worn over the lab
coat when handling larger

guantities.[3]

Respiratory Protection

Respirator

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood.
[1][4] If engineering controls
are insufficient, a NIOSH-
approved respirator (e.g., N95

dust mask) is required.[5]

Foot Protection

Closed-toe Shoes

Sturdy, closed-toe shoes must
be worn at all times in the

laboratory.[3]

Chemical Handling Workflow

Proper handling procedures are critical to minimize the risk of exposure and contamination.

The following workflow outlines the key steps for safely handling 3-Methoxytyramine in a
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laboratory setting.

Preparation

Consult Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Weigh/Measure 3-Methoxytyramine

Perform Experimental Procedure

Post-HandIi;g & Disposal

Decontaminate Work Surfaces

i

Dispose of Waste

'

Doff and Dispose of PPE

'

Wash Hands Thoroughly

Click to download full resolution via product page
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A flowchart illustrating the procedural steps for safely handling 3-Methoxytyramine.

Experimental Protocols

Spill Response Protocol:
In the event of a spill, follow these procedures:
o Evacuate: Evacuate non-essential personnel from the immediate area.

» Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.

o Contain: For liquid spills, use an absorbent material like diatomite or universal binders to
contain the spill.[1] For solid spills, carefully sweep up the material to avoid creating dust.[5]

» Clean: Decontaminate the spill area and any affected equipment by scrubbing with alcohol.

[1]

» Dispose: Collect all contaminated materials in a sealed, labeled container for hazardous
waste disposal.[1][5]

First Aid Measures:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse.[1]

o Eye Contact: Immediately flush the eyes with large amounts of water, holding the eyelids
open. Remove contact lenses if present and easy to do. Continue rinsing and seek medical
attention.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.[1]

 Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek immediate
medical attention.[1]

Operational and Disposal Plans

Storage:
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o Store in a tightly sealed container.[3]

e Keep in a cool, dry, and well-ventilated area.[3]
e Protect from light and moisture.

Disposal:

» Dispose of 3-Methoxytyramine and any contaminated materials in accordance with all
applicable local, state, and federal regulations.[1]

e Do not allow the chemical to enter drains or waterways.[1][5]

e Itis recommended to use a licensed professional waste disposal service to dispose of this
material. Consider incineration in a chemical incinerator equipped with an afterburner and
scrubber.[3] Contaminated packaging should be disposed of in the same manner as the
unused product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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